Isopimpinellin - Angelica archangelica (angelica)
Isopimpinellin - Angelica archangelica (angelica)
Isopimpinellin, also known as dimethylpsoralen, belongs to the class of organic compounds known as 8-methoxypsoralens. These are psoralens containing a methoxy group attached at the C8 position of the psoralen group. Isopimpinellin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, isopimpinellin is primarily located in the cytoplasm. Outside of the human body, isopimpinellin can be found in a number of food items such as wild carrot, angelica, anise, and root vegetables. This makes isopimpinellin a potential biomarker for the consumption of these food products. Isopimpinellin is a potentially toxic compound.
Isopimpinellin is a member of psoralens.
Isopimpinellin is a member of psoralens.
Brand Name:
Vulcanchem
CAS No.:
482-27-9
VCID:
VC0191614
InChI:
InChI=1S/C13H10O5/c1-15-10-7-3-4-9(14)18-12(7)13(16-2)11-8(10)5-6-17-11/h3-6H,1-2H3
SMILES:
Molecular Formula:
C13H10O5
Molecular Weight:
246.21 g/mol
Isopimpinellin - Angelica archangelica (angelica)
CAS No.: 482-27-9
Natural Products
VCID: VC0191614
Molecular Formula: C13H10O5
Molecular Weight: 246.21 g/mol
| CAS No. | 482-27-9 |
|---|---|
| Product Name | Isopimpinellin - Angelica archangelica (angelica) |
| Molecular Formula | C13H10O5 |
| Molecular Weight | 246.21 g/mol |
| IUPAC Name | 4,9-dimethoxyfuro[3,2-g]chromen-7-one |
| Standard InChI | InChI=1S/C13H10O5/c1-15-10-7-3-4-9(14)18-12(7)13(16-2)11-8(10)5-6-17-11/h3-6H,1-2H3 |
| Standard InChIKey | DFMAXQKDIGCMTL-UHFFFAOYSA-N |
| Impurities | Synthetic isopimpinellin (5,8-dimethoxypsoralen), confirmed to contain as impurities only trace quantities at most of psoralen, bergapten (5-methoxypsoralen) and xanthotoxin (8-methoxypsoralen), is not phototoxic when tested in a chick skin bioassay system. These findings are at variance with earlier studies showing isopimpinellin to be phototoxic against chick skin and support the conclusion that isopimpinellin is photobiologically inactive. As recently proposed by others, the several reports of isopimpinellin photoactivity are most likely attributable to contamination by small amounts of highly active psoralens such as bergapten or xanthotoxin. |
| Canonical SMILES | COC1=C2C=COC2=C(C3=C1C=CC(=O)O3)OC |
| Colorform | Light yellow fibers |
| Melting Point | 151°C |
| Physical Description | Solid |
| Description | Isopimpinellin, also known as dimethylpsoralen, belongs to the class of organic compounds known as 8-methoxypsoralens. These are psoralens containing a methoxy group attached at the C8 position of the psoralen group. Isopimpinellin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, isopimpinellin is primarily located in the cytoplasm. Outside of the human body, isopimpinellin can be found in a number of food items such as wild carrot, angelica, anise, and root vegetables. This makes isopimpinellin a potential biomarker for the consumption of these food products. Isopimpinellin is a potentially toxic compound. Isopimpinellin is a member of psoralens. |
| Shelf Life | Stable under recommended storage conditions. |
| Solubility | In water, 315.3 mg/L at 25 °C (est) |
| Synonyms | 5,8-dimethoxypsoralen isopimpinellin |
| Vapor Pressure | 6.8X10-7 mm Hg at 25 °C (est) |
| PubChem Compound | 68079 |
| Last Modified | Nov 11 2021 |
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